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An advanced material, Thallium(I) bromide (TlBr), is emerging as a significant contender for

room-temperature gamma-ray spectroscopy. Its unique properties, including a wide bandgap

and high atomic number, allow for the development of high-resolution detectors that can

operate without the need for cryogenic cooling. This makes TlBr-based detectors highly

valuable for a range of applications, from medical imaging to homeland security.

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals working with TlBr for gamma-ray spectroscopy.

Application Notes
Thallium(I) bromide is a compound semiconductor with a wide bandgap of 2.68 eV, making it

suitable for room-temperature operation.[1][2] Its high atomic numbers (Tl: 81, Br: 35) and

density (7.56 g/cm³) provide excellent gamma-ray stopping power.[1][2][3][4] TlBr's cubic

crystal structure and relatively low, congruent melting point of approximately 480°C simplify the

growth of high-quality single crystals.[1][2]

Recent advancements in material purification and crystal growth have led to significant

improvements in the electron mobility-lifetime product (μτe), which is now in the range of 10⁻³

to 10⁻² cm²/V.[1] This enhancement in charge transport properties allows for the fabrication of

thicker detectors with improved charge collection and energy resolution.[1] Consequently, TlBr

detectors are now capable of achieving energy resolutions better than 1.5% at 662 keV at room

temperature.[1]
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TlBr detectors offer several advantages over traditional scintillator materials like sodium iodide

and lanthanum bromide, including superior energy resolution and lower statistical fluctuations

in the output signal due to direct charge collection.[5] They also present a lower-cost alternative

to other high-Z semiconductor materials such as cadmium zinc telluride (CZT).[3]

Applications for TlBr detectors are expanding and include:

Medical Imaging: Particularly for Positron Emission Tomography (PET) and Single Photon

Emission Computed Tomography (SPECT), where high spatial and energy resolution are

critical.[3][6][7]

Homeland Security: In Spectroscopic Personal Radiation Dosimeters (SPRDs) and Radio-

Isotope Identifying Detectors (RIIDs) for monitoring nuclear materials.[1][5]

Gamma-Ray Astronomy: For the detection and analysis of cosmic gamma-ray sources.[5]

Despite their promise, TlBr detectors have faced challenges with long-term stability, including

polarization effects.[8][9] However, research into surface treatments with hydrofluoric and

hydrochloric acid, as well as the choice of electrode materials, has shown significant

enhancements in stability.[8][9]

Performance Data
The performance of TlBr detectors is a critical aspect of their application. The following table

summarizes key quantitative data from various studies.
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Performanc
e Metric

Value
Gamma-
Ray Energy

Detector
Configurati
on

Operating
Temperatur
e

Reference

Energy

Resolution

(FWHM)

< 1.0% 662 keV
Small pixel

arrays

Room

Temperature
[1]

Energy

Resolution

(FWHM)

1.3% 662 keV Planar
Room

Temperature
[8][9]

Energy

Resolution

(FWHM)

1.8% - 4.4% 662 keV

1 cm thick

pixelated

arrays

Room

Temperature
[10]

Energy

Resolution

(FWHM)

3.1% 662 keV
Capacitive

Frisch grids

Room

Temperature
[4]

Energy

Resolution

(FWHM)

3.0% - 5.0% 662 keV
7 mm thick

planar

Room

Temperature
[10]

Energy

Resolution

(FWHM)

6.4 ± 1.3% 511 keV
0.87 mm

thick planar

Room

Temperature
[7]

Energy

Resolution

(FWHM)

10.9 keV 59.6 keV
30 mm thick

crystal

Room

Temperature
[11]

Electron

Mobility-

Lifetime (μτe)

10⁻³ - 10⁻²

cm²/V
-

Detector

grade

crystals

Room

Temperature
[1]

Electron

Mobility-

Lifetime (μτe)

up to 3x10⁻³

cm²/V
-

Detector

grade

material

Room

Temperature
[12]

Electron

Mobility-

4.1x10⁻³

cm²/V

- Pixelated

detector

Room

Temperature

[13]
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Lifetime (μτe)

Ionization

Energy

4.83 ± 0.08

eV
-

Pixelated

detector

Room

Temperature
[14][15]

Ionization

Energy

5.49 ± 0.10

eV
-

Pixelated

detector
-20°C [14][15]

Resistivity ~10¹¹ Ω·cm -

Detector

quality

crystals

Room

Temperature
[1]

Timing

Resolution

(FWHM)

27.8 ± 4.1 ns 511 keV
0.87 mm

thick planar

Room

Temperature
[7]

Experimental Protocols
TlBr Crystal Growth
High-quality TlBr single crystals are essential for detector fabrication. The Traveling Molten

Zone (TMZ) method is a common technique used for both purification and crystal growth.[7][16]

Materials and Equipment:

High-purity (e.g., 5N) anhydrous TlBr beads

Zone refining furnace

Traveling Molten Zone furnace

Quartz or graphite boat

HBr atmosphere control system

Protocol:

Purification: The starting TlBr material is purified using a multi-pass zone refining process

(e.g., 364 passes) to reduce impurities.[17]
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Crystal Growth: The purified TlBr is placed in a quartz or graphite boat within the TMZ

furnace.

A molten zone is passed through the material in a controlled HBr atmosphere to grow a

single crystal.[17]

Detector Fabrication
The fabrication of TlBr detectors involves several precise steps to ensure optimal performance.

[1]

Materials and Equipment:

TlBr single crystal ingot

Diamond wire saw

Lapping and polishing machine with SiC abrasive paper (e.g., P2000)

Ethanol for ultrasonic cleaning

Chemical etching solution (e.g., hydrofluoric and hydrochloric acid)

Thermal or e-beam evaporation system

Metal targets for electrodes (e.g., Au/Cr, Pt, Pd)

Detector carrier board

Fine gold wires and conductive epoxy for wire bonding

Protocol:

Wafer Slicing: A wafer is cut from the TlBr ingot using a diamond wire saw.[1][17]

Lapping and Polishing: The wafer is lapped to achieve flat and parallel surfaces, followed by

polishing with SiC abrasive paper to create a smooth surface for electrode deposition.[1][17]

Cleaning: The polished wafer is ultrasonically cleaned in ethanol.[17]
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Chemical Etching: The wafer is chemically etched to remove surface damage from the

mechanical processing.[1] Surface treatments with hydrofluoric and hydrochloric acid can

also be performed at this stage to enhance stability.[8][9]

Electrode Deposition: Metal electrodes are deposited onto the prepared surfaces using

thermal or e-beam evaporation.[1] Common electrode materials include gold/chromium or

platinum.[1] Palladium has also been used.[11]

Mounting and Wire Bonding: The detector is mounted onto a carrier board, and fine gold

wires are attached to the electrodes.[1][11]

Gamma-Ray Spectroscopy Measurement
Equipment:

Fabricated TlBr detector

Preamplifier

Shaping amplifier (spectroscopy amplifier)

Multi-channel analyzer (MCA)

High-voltage power supply

Gamma-ray sources (e.g., ¹³⁷Cs, ²⁴¹Am, ¹³³Ba, ²²Na)

Data acquisition computer

Protocol:

Setup: Connect the TlBr detector to the preamplifier, which is then connected to the shaping

amplifier and MCA. The high-voltage power supply is connected to the detector.

Bias Voltage: Apply a negative bias voltage to the detector. The optimal voltage needs to be

determined experimentally; for example, a 30mm crystal might be operated at -3000V.[11]
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Conditioning: Allow the detector to condition under bias for a sufficient period to stabilize.

This can range from a couple of days to thirty days for larger crystals.[11]

Data Acquisition: Place a gamma-ray source near the detector and acquire the energy

spectrum using the MCA.

Analysis: Analyze the resulting spectrum to determine the energy resolution (FWHM) of the

photopeaks.
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Caption: Experimental workflow for TlBr-based gamma-ray detectors.
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Caption: Gamma-ray detection mechanism in a TlBr detector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Thallium Bromide Gamma-Ray Spectrometers and Pixel Arrays [frontiersin.org]

2. frontiersin.org [frontiersin.org]

3. Thallium bromide for x- and gamma-ray detection – Cherry Lab
[cherrylab.bme.ucdavis.edu]

4. Development of gamma-ray detectors using TlBr crystals [inis.iaea.org]

5. BNL | Instrumentation | Detecting gamma rays with TlBr [bnl.gov]

6. TlBr Detectors for High Resolution PET Imaging – Cherry Lab
[cherrylab.bme.ucdavis.edu]

7. Development of TlBr Detectors for PET Imaging - PMC [pmc.ncbi.nlm.nih.gov]

8. spiedigitallibrary.org [spiedigitallibrary.org]

9. Fabrication Methodology of Enhanced Stability Room Temperature TlBr Gamma Detectors
| IEEE Journals & Magazine | IEEE Xplore [ieeexplore.ieee.org]

10. spiedigitallibrary.org [spiedigitallibrary.org]

11. indico.global [indico.global]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. cztlab.engin.umich.edu [cztlab.engin.umich.edu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1582430?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582430?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2020.00055/full
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2020.00055/pdf
https://cherrylab.bme.ucdavis.edu/research/tlbr-devices/
https://cherrylab.bme.ucdavis.edu/research/tlbr-devices/
https://inis.iaea.org/records/szh5y-n4w78
https://www.bnl.gov/instrumentation/case/tlbr-detectors.php
https://cherrylab.bme.ucdavis.edu/research/tlbr-detectors/
https://cherrylab.bme.ucdavis.edu/research/tlbr-detectors/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6071909/
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/8142/1/Long-term-room-temperature-stability-of-TlBr-gamma-detectors/10.1117/12.896713.full
https://ieeexplore.ieee.org/document/6496235/
https://ieeexplore.ieee.org/document/6496235/
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/12241/1224106/Improved-performance-and-longevity-of-large-volume-thallium-bromide-devices/10.1117/12.2635925.short
https://indico.global/event/5542/contributions/43729/attachments/21334/35773/TlBr_Poster.pdf
https://www.researchgate.net/publication/252903811_Purification_crystal_growth_and_detector_performance_of_TlBr
https://www.researchgate.net/publication/252591471_Long-term_room_temperature_stability_of_TlBr_gamma_detectors
https://cztlab.engin.umich.edu/wp-content/uploads/sites/187/2018/02/08287014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. Accurate Determination of the Ionization Energy in Pixelated TlBr Correcting for Charge
Collection Efficiency | IEEE Journals & Magazine | IEEE Xplore [ieeexplore.ieee.org]

16. Improved spectrometric characteristics of thallium bromide nuclear radiation detectors
[inis.iaea.org]

17. sensors.myu-group.co.jp [sensors.myu-group.co.jp]

To cite this document: BenchChem. [Thallium(I) bromide for room-temperature gamma-ray
spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582430#thallium-i-bromide-for-room-temperature-
gamma-ray-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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